3-methoxy-N-(1-methyl-6-oxo-4-phenyl-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-b]pyridin-3-yl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Synthesis and Biological Activity
Research has demonstrated various synthetic pathways and the biological activity of compounds structurally related to the queried chemical. For example, studies have explored the synthesis of antiallergic agents, revealing that certain synthetic pathways could lead to compounds with significant antiallergic activity, potentially offering a basis for the development of new therapeutic agents (Nohara et al., 1985). Other research has focused on the synthesis of novel heterocyclic compounds that exhibit antimicrobial and antiproliferative activities, further highlighting the therapeutic potential of compounds within this chemical space (Fahim et al., 2021).
Antiviral Applications
Compounds with similar structural frameworks have been synthesized and evaluated for their antiviral activities, particularly against avian influenza viruses. One study described a new synthesis route for benzamide-based 5-aminopyrazoles and their fused heterocycles, demonstrating significant antiviral activities against the H5N1 subtype, suggesting potential applications in antiviral drug development (Hebishy et al., 2020).
Anticancer Research
Research into related compounds has also explored potential anticancer applications. Syntheses of novel heterocyclic compounds have been linked to anticancer activities, with some compounds showing promise against specific cancer cell lines. This underscores the relevance of this chemical class in the search for new anticancer therapies (Hassan et al., 2014).
Chemical Synthesis Methodologies
The methodologies for synthesizing these compounds often involve complex chemical reactions, demonstrating the chemical versatility and potential for modification to enhance biological activity or specificity. For instance, the synthesis of pyrazolines and their kinetics in solution has been studied, offering insights into the reaction mechanisms and potential for creating diverse derivatives with varied biological activities (Mcgreer & Masters, 1969).
properties
IUPAC Name |
3-methoxy-N-(1-methyl-6-oxo-4-phenyl-5,7-dihydro-4H-pyrazolo[3,4-b]pyridin-3-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H20N4O3/c1-25-20-18(16(12-17(26)22-20)13-7-4-3-5-8-13)19(24-25)23-21(27)14-9-6-10-15(11-14)28-2/h3-11,16H,12H2,1-2H3,(H,22,26)(H,23,24,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BAASKDMELPESTK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=C(C(CC(=O)N2)C3=CC=CC=C3)C(=N1)NC(=O)C4=CC(=CC=C4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H20N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-methoxy-N-(1-methyl-6-oxo-4-phenyl-4,5,6,7-tetrahydro-1H-pyrazolo[3,4-b]pyridin-3-yl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.